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A comprehensive overview of the history, technological advancements, and core components

of the Chairside Economical Restoration of Esthetic Ceramics (CEREC) system.

Introduction
Since its inception, Chairside Economical Restoration of Esthetic Ceramics (CEREC) has

revolutionized restorative dentistry by enabling the fabrication of all-ceramic dental restorations

in a single patient visit. This technology integrates computer-aided design (CAD) and

computer-aided manufacturing (CAM) to create inlays, onlays, crowns, and veneers with high

precision and aesthetic quality. This technical guide provides an in-depth exploration of the

history, development, and core technological components of the CEREC system, tailored for

researchers, scientists, and drug development professionals interested in advanced dental

materials and technologies.

A Journey Through Time: The History and
Development of CEREC
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The concept of chairside CAD/CAM dentistry was pioneered in the early 1980s by Dr. Werner

Mörmann and Dr. Marco Brandestini at the University of Zurich.[1][2][3][4] Their vision was to

overcome the limitations of traditional restorative methods, which required multiple

appointments and laboratory involvement.[5][6] The first CEREC restoration was placed in

1985, marking a significant milestone in digital dentistry.[1][3][5]

Siemens acquired the license for CEREC in 1986 and launched the first commercial unit,

CEREC 1, in 1987.[1] This initial system, however, was limited to producing inlays and had a

2D software interface.[7] Over the decades, the technology has undergone significant

evolution, with continuous improvements in hardware, software, and materials. In 1997, the

dental division of Siemens became Sirona Dental Systems, which has since merged with

Dentsply to form Dentsply Sirona, the current manufacturer of the CEREC system.[1]

Key milestones in the development of CEREC technology are outlined below:

1980: Development of the CEREC process begins at the University of Zurich.[1]

1985: The first patient is treated with a CEREC restoration.[1][3][5]

1987: Launch of CEREC 1 by Siemens.[1]

1994: Introduction of CEREC 2, with the capability to fabricate crowns.

2000: Release of CEREC 3, featuring a Windows-based software.[1]

2003: The advent of 3D software, providing a more intuitive design process.[1][8]

2009: Launch of the Bluecam intraoral scanner, utilizing blue light for enhanced precision.[1]

2012: Introduction of the Omnicam, the first powder-free color intraoral scanner.[1]

2019: Release of the Primescan intraoral scanner, offering a high level of accuracy and

speed.[1]

2020: Introduction of the Primemill, a high-speed milling unit.[1]

2022: Integration with the DS Core cloud-based platform.[1]
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Core Technology: A Deeper Dive
The CEREC system comprises three core components: the intraoral scanner for digital

impression acquisition, the CAD software for restoration design, and the CAM milling unit for

fabrication.

Intraoral Scanners: Capturing the Digital Impression
The evolution of intraoral scanners is central to the advancement of the CEREC system. These

devices capture precise three-dimensional images of the prepared tooth and surrounding

dentition, eliminating the need for conventional impression materials.

Table 1: Technical Specifications and Performance of CEREC Intraoral Scanners

Scanner
Generatio
n

Technolo
gy

Powder
Requirem
ent

Color
Scanning

Data
Acquisiti
on Rate

Reported
Trueness
(µm)

Reported
Precision
(µm)

Bluecam
Blue Light

LED
Yes No - 9.6 - 16.3 2.4 - 9.3

Omnicam
White Light

LED
No Yes - 21.7 - 45.2 16.2

Primescan

High-

frequency

contrast

analysis

No Yes

Up to 1

million 3D

points/sec

12.3 - 38 10 - 46.14

Data compiled from multiple in-vitro studies. Accuracy values can vary based on experimental

setup and methodology.

CAD Software: The Art of Digital Design
The CEREC software is the brain of the system, transforming the 3D scan data into a virtual

model for restoration design. The software has evolved from a 2D interface to a sophisticated

3D platform with artificial intelligence (AI) and machine learning capabilities.

Key features of modern CEREC software include:
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Biojaw Algorithm: This feature uses biostatistical data to generate a patient-specific initial

restoration proposal based on the morphology of the scanned teeth.

Automatic Margin Detection: AI-powered algorithms assist in the automatic identification of

the preparation margin, which can be manually refined by the clinician.

Virtual Articulator: This tool simulates the patient's jaw movements, allowing for the functional

design of the restoration's occlusal surface to ensure proper bite and avoid interferences.

Intuitive User Interface: The software guides the user through a streamlined five-phase

workflow: administration, acquisition, model, design, and manufacture.

CAM Milling Units: From Digital Design to Physical
Restoration
The milling unit is the manufacturing component of the CEREC system, carving the designed

restoration from a solid block of ceramic or composite material. The evolution of milling units

has focused on increasing speed, precision, and the range of processable materials.

Table 2: Technical Specifications and Performance of CEREC Milling Units
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Milling Unit
Number of
Motors

Milling Time
(Single
Crown)

Milling
Accuracy
(µm)

Wet/Dry
Milling

Supported
Materials

CEREC 3 2
~15-20

minutes
- Wet

Feldspathic

ceramics,

Leucite-

reinforced

glass-

ceramics

CEREC MC

X
2 ~11 minutes ± 25 Wet/Dry

Glass-

ceramics,

Lithium

disilicate,

Zirconia,

Polymers

CEREC MC

XL
4

~8-12

minutes
± 25 Wet/Dry

Glass-

ceramics,

Lithium

disilicate,

Zirconia,

Polymers

CEREC

Primemill
4

~5-12

minutes

(Zirconia in

~5 min)

- Wet/Dry

Glass-

ceramics,

Lithium

disilicate,

Zirconia,

Polymers,

Composites

Experimental Protocols for Performance Validation
The accuracy and efficacy of the CEREC system have been extensively validated through

numerous in-vitro and in-vivo studies. A common experimental protocol for evaluating the

accuracy of intraoral scanners involves the following steps:
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Reference Model Fabrication: A standardized master model with prepared teeth is fabricated.

Reference Scan: The master model is scanned with a high-precision industrial or laboratory

scanner to create a reference dataset (STL file).

Intraoral Scanning: The master model is scanned multiple times with the intraoral scanner

being tested.

Data Superimposition: The STL files generated from the intraoral scans are superimposed

onto the reference dataset using specialized 3D analysis software.

Accuracy Measurement: The software calculates the deviations between the test and

reference scans to determine the trueness (closeness to the actual value) and precision

(reproducibility of measurements). Statistical analysis is then performed to evaluate

significant differences.

The marginal fit of milled restorations is another critical parameter that is frequently evaluated.

A common methodology for this assessment is the replica technique:

Restoration Fabrication: A restoration is milled using the CAD/CAM system.

Replica Material Application: A low-viscosity silicone material is applied to the intaglio surface

of the restoration, which is then seated onto the master die.

Sectioning and Measurement: After the silicone has set, the restoration is removed, and the

silicone replica is carefully sectioned. The thickness of the silicone at predefined points along

the margin is then measured under a microscope to determine the marginal gap.

Visualizing the CEREC Workflow
The following diagrams, generated using the DOT language, illustrate the logical workflow of

the CEREC system.
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Caption: The streamlined workflow of the CEREC system, from patient to final restoration.
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Caption: Logical flow of the CEREC software's design phase.
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Conclusion
The CEREC CAD/CAM system has fundamentally transformed the field of restorative dentistry,

evolving from a pioneering concept to a sophisticated and indispensable technology.

Continuous innovation in intraoral scanning, software design, and milling technology has led to

significant improvements in the accuracy, speed, and range of clinical applications. For

researchers and professionals in dental material science and biomedical engineering, the

CEREC system represents a powerful platform for the development and evaluation of new

restorative materials and digital dental technologies. As the technology continues to advance,

particularly with the integration of artificial intelligence and cloud-based platforms, the potential

for further enhancements in efficiency, accuracy, and patient outcomes remains vast.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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